Cas no 1353977-98-6 (1-(6-(Isopropylamino)pyrimidin-4-yl)piperidin-4-ol)

• Product Name: 1-(6-(Isopropylamino)pyrimidin-4-yl)piperidin-4-ol
• CAS No: 1353977-98-6
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• MDL: MFCD21098533
• CID: 2091418
• PubChem ID: 66569689
• Update Time: 2025-10-28

1-(6-(Isopropylamino)pyrimidin-4-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-(Isopropylamino)pyrimidin-4-yl)piperidin-4-ol
• 1-[6-(propan-2-ylamino)pyrimidin-4-yl]piperidin-4-ol
• 1-(6-Isopropylamino-pyrimidin-4-yl)-piperidin-4-ol
• DB-311166
• AKOS024463310
• 1353977-98-6

• MDL： MFCD21098533
• Inchi： 1S/C12H20N4O/c1-9(2)15-11-7-12(14-8-13-11)16-5-3-10(17)4-6-16/h7-10,17H,3-6H2,1-2H3,(H,13,14,15)
• InChI Key： JURPFWGIXOZLPV-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=C(N=CN=2)NC(C)C)CC1

Computed Properties

• Exact Mass: 236.16371127Da
• Monoisotopic Mass: 236.16371127Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.3Ų

Additional information on 1-(6-(Isopropylamino)pyrimidin-4-yl)piperidin-4-ol

Comprehensive Overview of 1-(6-(Isopropylamino)pyrimidin-4-yl)piperidin-4-ol (CAS No. 1353977-98-6)

1-(6-(Isopropylamino)pyrimidin-4-yl)piperidin-4-ol (CAS No. 1353977-98-6) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its pyrimidine and piperidine moieties, is often explored for its potential applications in drug discovery and development. The presence of the isopropylamino group enhances its binding affinity to specific biological targets, making it a valuable scaffold for designing novel therapeutics.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like 1-(6-(Isopropylamino)pyrimidin-4-yl)piperidin-4-ol due to its potential role in targeting protein kinases, which are critical in cellular signaling pathways. This aligns with the growing focus on personalized therapies and cancer treatment, topics frequently searched in scientific databases and AI-driven platforms.

The synthesis of 1-(6-(Isopropylamino)pyrimidin-4-yl)piperidin-4-ol involves multi-step organic reactions, often starting with the functionalization of pyrimidine cores. Its piperidin-4-ol segment contributes to its solubility and pharmacokinetic properties, a feature highly sought after in drug-like molecules. This compound’s logP and hydrogen-bonding capacity are frequently analyzed to predict its bioavailability, a hot topic in computational chemistry and ADMET studies.

From a commercial perspective, 1-(6-(Isopropylamino)pyrimidin-4-yl)piperidin-4-ol is often listed in catalogs of specialty chemicals, catering to medicinal chemists and biotech companies. Its CAS No. 1353977-98-6 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. Online searches for this compound often include queries like "pyrimidine-based drug candidates" or "piperidine derivatives in oncology," reflecting its relevance in cutting-edge research.

In conclusion, 1-(6-(Isopropylamino)pyrimidin-4-yl)piperidin-4-ol represents a promising avenue for scientific exploration. Its structural features and potential applications align with contemporary trends in drug design and molecular targeting, making it a compound of enduring interest to both academia and industry.